Cas no 139589-76-7 (Phenol, 4-methyl-2-nitro-6-[phenyl(phenylimino)methyl]-)

• Product Name: Phenol, 4-methyl-2-nitro-6-[phenyl(phenylimino)methyl]-
• CAS No: 139589-76-7
• MF: C₂₀H₁₆N₂O₃
• MW: 332.352644920349
• CID: 1276796
• Update Time: 2024-08-04

Phenol, 4-methyl-2-nitro-6-[phenyl(phenylimino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-methyl-2-nitro-6-[phenyl(phenylimino)methyl]-

• Inchi： 1S/C20H16N2O3/c1-14-12-17(20(23)18(13-14)22(24)25)19(15-8-4-2-5-9-15)21-16-10-6-3-7-11-16/h2-13,23H,1H3
• InChI Key： KVJKDTGBJNNMJM-UHFFFAOYSA-N
• SMILES： C1(O)=C(C(C2=CC=CC=C2)=NC2=CC=CC=C2)C=C(C)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 332.11618

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 456.4±45.0 °C(Predicted)
• PSA: 75.73
• pka: 5.55±0.21(Predicted)